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Compound of Interest

Compound Name: 2-Ethylhexyl methacrylate

Cat. No.: B3422481 Get Quote

2-Ethylhexyl methacrylate (2-EHMA) is a monofunctional monomer belonging to the

methacrylate ester family.[1][2][3] It is a colorless, clear liquid with a characteristic ester-like

odor, valued in polymer science and material development for the unique combination of

properties it imparts to copolymers.[1][2][4][5] Structurally, 2-EHMA consists of a highly reactive

methacrylate group and a branched, hydrophobic 2-ethylhexyl side chain.[1][2] This distinct

architecture is the source of its utility, enabling the synthesis of polymers with tailored flexibility,

hydrophobicity, and durability. For researchers in materials science and drug development, 2-

EHMA serves as a critical building block for creating advanced polymers for specialized

applications, ranging from high-performance coatings and adhesives to sophisticated

biomedical materials.[4][6]

This guide provides a comprehensive overview of the core physical and chemical

characteristics of 2-EHMA, details its polymerization behavior, outlines standard

characterization protocols, and discusses its application potential for a scientific audience.

Part 1: Core Physicochemical Characteristics
The functional properties of 2-EHMA as a monomer are dictated by its inherent physical and

chemical nature. A precise understanding of these characteristics is paramount for its effective

use in polymer synthesis and material formulation.
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The monomer's structure is fundamental to its reactivity and the properties of the resulting

polymers. The reactive center is the carbon-carbon double bond of the methacrylate group,

while the long, branched alkyl chain provides steric hindrance and hydrophobicity.

IUPAC Name: 2-ethylhexyl 2-methylprop-2-enoate[7][8]

CAS Number: 688-84-6[3][9][10]

Molecular Formula: C₁₂H₂₂O₂[1][3][9]

Caption: Chemical structure of 2-Ethylhexyl Methacrylate (2-EHMA).

Physical Properties
The physical properties of 2-EHMA are summarized in the table below. These values are

critical for process design, safety assessments, and formulation calculations.
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Property Value Source(s)

Molecular Weight 198.30 g/mol [1][3][8]

Appearance Clear, colorless liquid [1][3][5][9]

Odor Ester-like, mild [1][2][5]

Density ~0.884 g/cm³ at 20°C [3][9]

Boiling Point 228-229°C at 1013 hPa [3][9][11]

113-120°C at 14-18 mmHg [3][7][10]

Melting/Freezing Point < -50°C [3][9][10]

Flash Point 92-97°C (closed cup) [3][9][10][12]

Vapor Pressure
~0.065 mbar (0.049 mmHg) at

20°C
[3][9][10]

Viscosity
~2.1-2.4 mPa·s (cP) at 20-

25°C
[1][7][13]

Water Solubility
Very low (<0.1 g/L); sparingly

soluble
[1][2][5][10]

Solubility in Organics
Miscible with many organic

solvents
[5]

Refractive Index (n20/D) ~1.438 [1][14]

Polymer Glass Transition

Temp. (Tg)

~ -6°C to -10°C

(Homopolymer)
[3][4]

Part 2: Chemical Reactivity and Polymerization
Reactivity and Stability
The reactivity of 2-EHMA is dominated by the methacrylate functional group.[1][2]

Polymerization: The carbon-carbon double bond readily undergoes addition reactions, most

notably free-radical polymerization. This reaction can be initiated by heat, light (UV

radiation), or chemical initiators.[1][15] Due to this high reactivity, commercial 2-EHMA is
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stabilized with an inhibitor, typically the monomethyl ether of hydroquinone (MEHQ), to

prevent spontaneous polymerization during storage and transport.[3][9][12] The presence of

oxygen is required for the stabilizer to function effectively.[3][9]

Incompatibilities: 2-EHMA is incompatible with strong acids, strong bases, and strong

oxidizing agents, as these can trigger uncontrolled polymerization or degradation.[1]

Thermal Stability: The monomer is heat-sensitive.[1] Prolonged exposure to high

temperatures can overcome the inhibitor and lead to polymerization. The resulting poly(2-
ethylhexyl methacrylate) exhibits a thermal degradation onset temperature of

approximately 255°C under a nitrogen atmosphere.[16]

Polymerization Behavior
2-EHMA is a versatile monomer for creating a wide range of polymeric materials.[1][3]

Homopolymerization: 2-EHMA can form homopolymers, poly(2-ethylhexyl methacrylate) or

PEHMA, which are characterized by a low glass transition temperature (Tg), rendering them

soft and flexible at room temperature.[3][4]

Copolymerization: More commonly, it is used as a comonomer to modify the properties of

other polymers.[1][3] It can be copolymerized with a vast array of other monomers, including:

(Meth)acrylic acid and its esters (e.g., methyl methacrylate, butyl acrylate)

Styrene

Acrylonitrile

Vinyl acetate and vinyl chloride

Polymer Properties: The inclusion of 2-EHMA in a polymer backbone imparts several

desirable properties:

Flexibility and Impact Resistance: The long, branched alkyl chain disrupts polymer chain

packing and increases free volume, lowering the Tg and making the material more flexible

and less brittle, especially at low temperatures.[4]
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Hydrophobicity and Water Resistance: The nonpolar 2-ethylhexyl group significantly

increases the hydrophobic character of the polymer, reducing water absorption and

improving resistance to aqueous environments.[2][4]

Weatherability and UV Resistance: Polymers containing 2-EHMA often exhibit excellent

resistance to degradation from environmental factors.[4]

Adhesion: It can improve the adhesive properties of the resulting polymer on various

substrates.[2][3]

These attributes make 2-EHMA a key component in the formulation of pressure-sensitive

adhesives, high-performance coatings, and specialty plastics.[4] In the context of drug

development, these properties are leveraged to create hydrophobic, flexible polymer matrices

for transdermal patches, water-resistant coatings for medical devices, or as a component in

foldable intraocular lenses.[6][14]

Part 3: Experimental Characterization Protocols
Verifying the identity, purity, and thermal properties of 2-EHMA and its corresponding polymers

is a critical step in research and development.

Workflow for Monomer and Polymer Characterization
The following diagram outlines a typical workflow for the comprehensive characterization of a

2-EHMA monomer sample and the polymer derived from it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3422481#2-ehma-monomer-physical-and-chemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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